4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-propan-2-ylphenyl)triazol-4-amine
• InChI: InChI=1S/C19H17FN6O/c1-11(2)12-5-9-15(10-6-12)26-17(21)16(23-25-26)19-22-18(24-27-19)13-3-7-14(20)8-4-13/h3-11H,21H2,1-2H3
• InChI Key: WPAUOJFPKYXUQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)F)N
• Molecular Formula: C19H17FN6O
• Molecular Weight: 364.4 g/mol

Description

4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H17FN6O and its molecular weight is 364.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A study presented the synthesis of novel 1,2,4-triazole derivatives, focusing on their antimicrobial activities. Novel derivatives were synthesized from various ester ethoxycarbonylhydrazones with primary amines, leading to compounds that demonstrated good to moderate activities against tested microorganisms (Bektaş et al., 2007).

Structural Characterization

Another research effort synthesized and structurally characterized isostructural compounds with close relevance to the chemical . These compounds were crystallized from dimethylformamide, with structure determination by single crystal diffraction, revealing planar molecules apart from the fluorophenyl groups (Kariuki et al., 2021).

Exploration of Antimicrobial Activities

Further, the antimicrobial activity of new 1,2,4-triazole compounds, starting from isonicotinic acid hydrazide, was evaluated. These studies discovered that most compounds exhibited good or moderate activity, offering insights into potential antimicrobial applications (Bayrak et al., 2009).

Catalyst- and Solvent-Free Synthesis

Another intriguing study focused on the efficient, catalyst- and solvent-free synthesis of triazole derivatives through a microwave-assisted Fries rearrangement. This research highlights the potential for green chemistry applications in synthesizing related heterocyclic compounds (Moreno-Fuquen et al., 2019).

Photochemical Synthesis Approaches

Research on the photochemistry of fluorinated heterocyclic compounds provided an expedient route for synthesizing fluorinated 1,2,4-triazoles, emphasizing the role of photochemical processes in creating complex heterocyclic structures with potential applicability in various domains (Pace et al., 2004).